Cas no 1415811-70-9 ((3aR,4S,11cS)-3a,4,5,11c-Tetrahydro-3h-benzofcyclopentacquinoline-4-carboxylic Acid)

• Product Name: (3aR,4S,11cS)-3a,4,5,11c-Tetrahydro-3h-benzofcyclopentacquinoline-4-carboxylic Acid
• CAS No: 1415811-70-9
• MF: C₁₇H₁₅NO₂
• MW: 265.306504487991
• CID: 3056291
• PubChem ID: 11885442
• Update Time: 2025-10-24

(3aR,4S,11cS)-3a,4,5,11c-Tetrahydro-3h-benzofcyclopentacquinoline-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• <br>(3Ar,4s,11cs)-3a,4,5,11c-tetrahydro-3h-benzo[f]cyclopenta[c]quinoline-4-car boxylic acid
• AKOS001476935
• (3aR,4S,11cS)-3a,4,5,11c-tetrahydro-3H-benzo[f]cyclopenta[c]quinoline-4-carboxylic acid
• 1415811-70-9
• (12S,13R,17S)-11-azatetracyclo[8.7.0.02,7.013,17]heptadeca-1(10),2,4,6,8,15-hexaene-12-carboxylic acid
• CS-0337344
• (3aR,4S,11cS)-3a,4,5,11c-tetrahydro-3H-benzo[f]cyclopenta[c]quinoline-4-carboxylicacid
• (3aR,4S,11cS)-3a,4,5,11c-Tetrahydro-3h-benzofcyclopentacquinoline-4-carboxylic Acid

• Inchi： 1S/C17H15NO2/c19-17(20)16-13-7-3-6-12(13)15-11-5-2-1-4-10(11)8-9-14(15)18-16/h1-6,8-9,12-13,16,18H,7H2,(H,19,20)/t12-,13+,16-/m0/s1
• InChI Key： GLXGRTQDOFCAAZ-ZENOOKHLSA-N
• SMILES： OC([C@@H]1[C@@H]2CC=C[C@@H]2C2C3C=CC=CC=3C=CC=2N1)=O

Computed Properties

• Exact Mass: 265.110278721Da
• Monoisotopic Mass: 265.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 498.9±45.0 °C at 760 mmHg
• Flash Point: 255.5±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

(3aR,4S,11cS)-3a,4,5,11c-Tetrahydro-3h-benzofcyclopentacquinoline-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines